
Function of Arachidyl oleate in lipid metabolism.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Arachidyl oleate

Cat. No.: B1238231 Get Quote

An In-depth Technical Guide on Arachidyl Oleate and Its Putative Role in Lipid Metabolism

Abstract
Arachidyl oleate, a wax ester composed of icosan-1-ol and oleic acid, belongs to a class of

neutral lipids with diverse applications in industries ranging from cosmetics to lubricants.[1][2]

While the industrial uses of wax esters are well-documented, their specific roles in mammalian

lipid metabolism, particularly for individual species like arachidyl oleate, are less defined. This

technical guide synthesizes the current understanding of arachidyl oleate, focusing on its

structure, biosynthesis, and the known metabolic functions of its constituent fatty acid, oleic

acid. Due to a lack of direct research on the metabolic functions of arachidyl oleate, this paper

extrapolates potential roles based on the general understanding of wax esters and the well-

characterized pathways of its precursors. This guide is intended for researchers, scientists, and

drug development professionals interested in the underexplored areas of lipid metabolism.

Introduction to Arachidyl Oleate
Arachidyl oleate is a wax ester formed through the formal condensation of icosan-1-ol

(arachidyl alcohol) and oleic acid.[3][4] Wax esters are esters of long-chain fatty acids and

long-chain fatty alcohols.[2] They are found in various organisms, from bacteria to mammals,

where they can serve as energy stores, structural components, or protective coatings. In

microorganisms, wax esters are considered important storage lipids, providing a mechanism to

store excess free fatty acids in a non-toxic form.

Chemical Properties of Arachidyl Oleate
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A summary of the key chemical properties of arachidyl oleate is provided in Table 1.

Property Value Source

Molecular Formula C38H74O2

Molecular Weight 563.0 g/mol

IUPAC Name icosyl (Z)-octadec-9-enoate

Synonyms
Icosyl oleate, Oleic acid,

eicosyl ester

CAS Number 22393-88-0

Biosynthesis of Wax Esters
The biosynthesis of wax esters, including arachidyl oleate, is a two-step enzymatic process.

This pathway was first elucidated in the early 2000s.

Fatty Acyl-CoA Reduction: A fatty acyl-CoA is reduced to a corresponding fatty alcohol by a

fatty acyl-CoA reductase (FAR). This reaction is NAD(P)H-dependent.

Esterification: A wax ester synthase (WS) then catalyzes the esterification of the fatty alcohol

with a second fatty acyl-CoA molecule to form the wax ester.

A generalized workflow for the biosynthesis of wax esters is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238231#function-of-arachidyl-oleate-in-lipid-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1238231#function-of-arachidyl-oleate-in-lipid-metabolism
https://www.benchchem.com/product/b1238231#function-of-arachidyl-oleate-in-lipid-metabolism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

